ethyl 2-{2-[6-oxo-3-(phenylcarbamoyl)-1,6-dihydropyridazin-1-yl]acetamido}benzoate

• IUPAC Name: ethyl 2-[[2-[6-oxo-3-(phenylcarbamoyl)pyridazin-1-yl]acetyl]amino]benzoate
• InChI: InChI=1S/C22H20N4O5/c1-2-31-22(30)16-10-6-7-11-17(16)24-19(27)14-26-20(28)13-12-18(25-26)21(29)23-15-8-4-3-5-9-15/h3-13H,2,14H2,1H3,(H,23,29)(H,24,27)
• InChI Key: DQIPZTTWUDCKNZ-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC=CC=C1NC(=O)CN2C(=O)C=CC(=N2)C(=O)NC3=CC=CC=C3
• Molecular Formula: C22H20N4O5
• Molecular Weight: 420.4 g/mol

Description

The compound “ethyl 2-{2-[6-oxo-3-(phenylcarbamoyl)-1,6-dihydropyridazin-1-yl]acetamido}benzoate” is a complex organic molecule. It contains several functional groups, including an ester group (COO-), an amide group (CONH2), and a pyridazine ring (a six-membered ring with two nitrogen atoms). The presence of these functional groups suggests that this compound may have interesting chemical properties and reactivity.

Molecular Structure Analysis

The molecular structure of this compound is likely to be quite complex due to the presence of multiple functional groups and a heterocyclic ring. The exact structure would depend on the specific arrangement and connectivity of these groups.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound depend on its molecular structure. For instance, the presence of polar functional groups like ester and amide could make this compound relatively polar, affecting its solubility in different solvents.

Mechanism of Action

The mechanism of action of a compound typically refers to how it interacts with biological systems, which is hard to predict without experimental data. Given the complexity of this molecule, it could potentially interact with various biological targets.

Safety and Hazards

Without specific safety data for this compound, general safety precautions for handling organic compounds should be followed. This includes avoiding inhalation, ingestion, or skin contact, and using appropriate personal protective equipment.

Future Directions

The potential applications and future directions for this compound would depend largely on its physical, chemical, and biological properties. It could potentially be of interest in fields like medicinal chemistry, materials science, or synthetic chemistry, among others.